1-{4-[3-(4-methylphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl}-2-phenylethan-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “2-phenyl-1-(4-(3-(p-tolyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)ethanone” is a heterocyclic compound. Heterocyclic compounds offer a high degree of structural diversity and have proven to be broadly and economically useful as therapeutic agents . The pyrimidine nucleus, which is an essential base component of the genetic material of deoxyribonucleic acid, demonstrated various biological activities .
Synthesis Analysis
The synthesis of such compounds often involves the reaction of chalcone with guanidine hydrochloride . All the synthesized derivatives are confirmed by physicochemical properties and spectral data (IR, NMR and elemental analyses) .Molecular Structure Analysis
Pyrimidine is the six-membered heterocyclic organic colorless compound containing two nitrogen atoms at 1st and 3rd positions . Pyrimidines and their fused analogues form a large group of heterocyclic compounds .Chemical Reactions Analysis
The oxidation of the 1-amino derivative with lead tetraacetate gave 2-phenyl [1,2,3]triazolo [4,5- e ] [1,2,3,4]tetrazine, whereas that of the 2-amino derivative resulted in the formation of 1,3-dicyano-2-phenyltriazenimide .Physical and Chemical Properties Analysis
The physical and chemical properties of the compound can be confirmed by physicochemical properties and spectral data (IR, NMR and elemental analyses) .Scientific Research Applications
Antimicrobial and Antifungal Applications Compounds synthesized with structural elements similar to 2-phenyl-1-(4-(3-(p-tolyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)ethanone have been investigated for their potential antimicrobial and antifungal effects. Research has shown that certain derivatives exhibit moderate effects against bacterial and fungal species, highlighting the potential of these compounds in addressing infectious diseases (H. Abdel‐Aziz, N. Hamdy, I. Fakhr, A. Farag, 2008).
Anticancer Research Derivatives of this compound have been synthesized and evaluated for their anticancer activities. Studies have focused on the synthesis of 1,2,4-triazine derivatives bearing piperazine amide moiety and their in vitro antitumor activity, particularly against breast cancer cells. This research suggests that specific derivatives may possess promising antiproliferative agents, comparable with known anticancer drugs like cisplatin (L. Yurttaş, Ş. Demirayak, S. Ilgın, Ö. Atlı, 2014).
Analgesic Efficacy Some compounds incorporating the piperazine moiety similar to the structure have been evaluated for their analgesic efficacy. Research has indicated that specific analogs can be more potent than aspirin in animal models, demonstrating potential nonopioid nonantiinflammatory analgesic properties. However, sedative effects at relatively low doses were also observed, which emphasizes the need for further exploration of therapeutic windows (L. Savelon, J. Bizot-Espiard, D. Caignard, B. Pfeiffer, P. Renard, M. Viaud, G. Guillaumet, 1998).
Synthetic Chemistry The chemical structure of 2-phenyl-1-(4-(3-(p-tolyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)ethanone facilitates the exploration of new synthetic pathways in heterocyclic chemistry. Research in this area has led to the development of novel synthesis methods for pyrazolo[1,5-a]pyrimidines, triazolo[1,5-a]pyrimidines, and other complex heterocyclic systems, significantly contributing to medicinal chemistry and drug discovery (Ahmed F Darweesh, Ahmed E. M. Mekky, A. Salman, A. Farag, 2016).
Genotoxicity Studies Compounds with similar structures have been investigated for their genotoxic potential to ensure safety in therapeutic applications. Studies on 4-(piperazin-1-yl)-8-(trifluoromethyl)pyrido[2,3-e][1,2,4] triazolo[4,3-a]pyrazine, a potent H4 receptor antagonist, have explored bioactivation mechanisms that could lead to genotoxicity, with a focus on mitigating these effects for safer drug development (M. Gunduz, Amanda L. Cirello, P. Klimko, Jennifer L. Dumouchel, U. Argikar, 2018).
Mechanism of Action
Properties
IUPAC Name |
1-[4-[3-(4-methylphenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]-2-phenylethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23N7O/c1-17-7-9-19(10-8-17)30-23-21(26-27-30)22(24-16-25-23)29-13-11-28(12-14-29)20(31)15-18-5-3-2-4-6-18/h2-10,16H,11-15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PSHIMFOSJFGIQJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2C3=C(C(=NC=N3)N4CCN(CC4)C(=O)CC5=CC=CC=C5)N=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23N7O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
413.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.